![molecular formula C19H20N4O3 B287488 ethyl 5-methyl-1-[2-methyl-6-(4-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carboxylate](/img/structure/B287488.png)
ethyl 5-methyl-1-[2-methyl-6-(4-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carboxylate
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Overview
Description
Ethyl 5-methyl-1-[2-methyl-6-(4-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.
Mechanism of Action
The mechanism of action of Ethyl 5-methyl-1-[2-methyl-6-(4-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carboxylate is not fully understood. However, studies have suggested that this compound may act by inhibiting specific enzymes or receptors in the body, thereby reducing inflammation, inhibiting cancer cell growth, or preventing viral replication.
Biochemical and Physiological Effects:
Studies have shown that this compound may have various biochemical and physiological effects. These effects include reducing inflammation, inhibiting cancer cell growth, and preventing viral replication. However, further studies are needed to fully understand the effects of this compound.
Advantages and Limitations for Lab Experiments
The advantages of using Ethyl 5-methyl-1-[2-methyl-6-(4-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carboxylate in lab experiments include its potential as a lead compound for drug development and its potential as a herbicide. However, the limitations of using this compound in lab experiments include its limited solubility in water and its potential toxicity.
Future Directions
There are several future directions for the study of Ethyl 5-methyl-1-[2-methyl-6-(4-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carboxylate. These include:
1. Further studies on the mechanism of action of this compound.
2. Development of new drugs based on the structure of this compound.
3. Study of the potential use of this compound as a herbicide.
4. Investigation of the potential toxicity of this compound.
5. Study of the potential use of this compound in other fields such as material science and nanotechnology.
In conclusion, this compound is a chemical compound that has potential applications in various fields. This compound is synthesized using a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments. Further studies are needed to fully understand the potential of this compound and its future directions.
Synthesis Methods
Ethyl 5-methyl-1-[2-methyl-6-(4-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carboxylate is synthesized using a specific method that involves the reaction between 4-chloro-6-(4-methylphenoxy)-2-methylpyrimidine and ethyl 5-methyl-1H-pyrazole-4-carboxylate in the presence of a catalyst. The resulting product is then purified using various techniques such as column chromatography, recrystallization, and NMR spectroscopy.
Scientific Research Applications
Ethyl 5-methyl-1-[2-methyl-6-(4-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carboxylate has potential applications in various fields such as medicinal chemistry, drug discovery, and agriculture. In medicinal chemistry, this compound has been studied for its potential as an anti-inflammatory, anti-cancer, and anti-viral agent. In drug discovery, this compound has been used as a lead compound for the development of new drugs. In agriculture, this compound has been studied for its potential as a herbicide.
Properties
Molecular Formula |
C19H20N4O3 |
---|---|
Molecular Weight |
352.4 g/mol |
IUPAC Name |
ethyl 5-methyl-1-[2-methyl-6-(4-methylphenoxy)pyrimidin-4-yl]pyrazole-4-carboxylate |
InChI |
InChI=1S/C19H20N4O3/c1-5-25-19(24)16-11-20-23(13(16)3)17-10-18(22-14(4)21-17)26-15-8-6-12(2)7-9-15/h6-11H,5H2,1-4H3 |
InChI Key |
FMEIKLXVSZTMLI-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=C(N(N=C1)C2=CC(=NC(=N2)C)OC3=CC=C(C=C3)C)C |
Canonical SMILES |
CCOC(=O)C1=C(N(N=C1)C2=CC(=NC(=N2)C)OC3=CC=C(C=C3)C)C |
Origin of Product |
United States |
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